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Compound of Interest

Compound Name: 2-(3-Bromophenyl)pyridine

Cat. No.: B1278976

An In-depth Technical Guide to the Solubility and Physical Constants of 2-(3-
Bromophenyl)pyridine

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical entities is paramount. This guide provides a
comprehensive overview of the solubility and physical constants of 2-(3-
Bromophenyl)pyridine, a versatile building block in medicinal chemistry and materials
science.[1][2]

Physicochemical Properties of 2-(3-
Bromophenyl)pyridine

The physical and chemical characteristics of 2-(3-Bromophenyl)pyridine are crucial for its
application in synthesis and material design. These properties dictate its behavior in various
chemical environments and are essential for developing new therapeutic agents and advanced
materials.[1][2] The pyridine moiety, a common motif in pharmaceuticals, contributes to the
compound's pharmacological activity.[3][4]

Physical Constants

A compilation of the key physical constants for 2-(3-Bromophenyl)pyridine is presented
below. These values are essential for experimental design and theoretical modeling.
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Property Value Source
Molecular Formula C11HsBrN 516171181
Molecular Weight 234.09 g/mol [61[719]

White to yellow to green clear
Appearance o ) [51[8][10]
liquid or white powder

Melting Point 253°C to 255°C [5]
Boiling Point 311.891°C at 760 mmHg

Density 1.426 g/cm3

Flash Point 142.427°C

Refractive Index 1.606

Vapor Pressure 0.001 mmHg at 25°C

pKa (Predicted) 4.04 £0.12 [9]
LogP (Predicted) 3.10590 [11]

Solubility Profile

The solubility of 2-(3-Bromophenyl)pyridine is influenced by its molecular structure, which
contains both a polar pyridine ring and a nonpolar bromophenyl group. Pyridine itself is
miscible with a wide range of polar and nonpolar solvents due to the polar nature of the
nitrogen atom.[12] Consequently, 2-(3-Bromophenyl)pyridine is expected to be soluble in
many common organic solvents.

While specific quantitative solubility data in various solvents is not readily available in the
provided search results, a qualitative assessment suggests good solubility in solvents like
ethanol, ether, and chloroform.[12] Its solubility in aqueous solutions is likely to be limited but
can be influenced by pH due to the basic nature of the pyridine nitrogen.

Experimental Protocols

Accurate determination of physical constants is fundamental in chemical research. The
following are standard protocols for measuring the melting point, boiling point, and solubility of
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organic compounds like 2-(3-Bromophenyl)pyridine.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure substance, the melting point is a sharp, well-defined temperature range.[13]

Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[13]

o Capillary tubes (sealed at one end)[13][14]

o Sample of 2-(3-Bromophenyl)pyridine (in powdered form)[15]
e Mortar and pestle (optional, for grinding)

Procedure (Capillary Method):[15]

o Sample Preparation: Ensure the sample is dry and finely powdered.[14][15] Introduce a
small amount of the compound into the open end of a capillary tube to a height of about 2-3
mm.[13][14]

o Loading the Apparatus: Place the capillary tube into the heating block of the melting point
apparatus.[13][14]

e Heating: Heat the sample rapidly to a temperature about 15-20°C below the expected
melting point. Then, decrease the heating rate to 1-2°C per minute to ensure accurate
measurement.[14]

e Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (the beginning of the melting range) and the
temperature at which the entire sample becomes a clear liquid (the end of the melting
range).

Boiling Point Determination
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.[16][17]

Apparatus:

e Thiele tube or a small test tube with a side arm[16][17][18]
e Thermometer[16][19]

o Capillary tube (sealed at one end)[16][17]

e Heating source (e.g., Bunsen burner or hot plate)[16][19]
» Mineral oil or other suitable heating bath liquid[19]
Procedure (Thiele Tube Method):[18]

o Sample Preparation: Fill a small test tube with the liquid sample to a depth of about 2-3 cm.
Place a capillary tube, with its sealed end up, into the test tube containing the liquid.[17][18]

o Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb.[18] Insert the thermometer and attached tube into
the Thiele tube containing mineral oil.[18]

o Heating: Gently heat the side arm of the Thiele tube.[17][18] As the temperature rises, a
stream of bubbles will emerge from the open end of the capillary tube.[17]

o Observation: Continue heating until a steady stream of bubbles is observed. Remove the
heat and allow the apparatus to cool slowly. The temperature at which the liquid just begins
to enter the capillary tube is the boiling point of the substance.[17][18][20]

Solubility Determination

Solubility tests provide valuable information about the polarity and functional groups present in
a molecule.[21][22]

Apparatus:
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Small test tubes[21][23]

Graduated pipettes or droppers

Vortex mixer or stirring rods

A range of solvents (e.g., water, 5% HCI, 5% NaOH, ethanol, diethyl ether, hexane)[21]

Procedure:

Sample Preparation: Place a small, measured amount of 2-(3-Bromophenyl)pyridine (e.g.,
25 mg or 0.05 mL) into a clean, dry test tube.[21][23]

e Solvent Addition: Add a small volume of the chosen solvent (e.g., 0.75 mL) to the test tube.
[21]

e Mixing: Vigorously shake or stir the mixture for a set period (e.g., 60 seconds).[21][24]

» Observation: Observe whether the compound dissolves completely. If it does, it is considered
soluble in that solvent. If a significant portion remains undissolved, it is deemed insoluble.
[24]

o Systematic Testing: Perform this test with a series of solvents of varying polarity and
acidity/basicity to build a comprehensive solubility profile.[22][23] For instance, solubility in
5% HCI would suggest the presence of a basic functional group, like the pyridine nitrogen.
[21][23]

Synthesis Workflow

2-(3-Bromophenyl)pyridine is a valuable building block in organic synthesis, often used in
cross-coupling reactions to create more complex molecules.[1] The following diagram
illustrates a general workflow for the synthesis of substituted pyridines, which can be adapted
for 2-(3-Bromophenyl)pyridine.
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General Synthesis Workflow for Substituted Pyridines
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:
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Caption: A generalized workflow for the synthesis of 2-(3-Bromophenyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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